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Compound of Interest

Compound Name: TC-2153

Cat. No.: B15616033

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview of the recommended in vivo

dosage and administration of TC-2153, a selective inhibitor of Striatal-Enriched protein tyrosine

Phosphatase (STEP), for use in mouse models. The protocols are based on established

research and are intended to guide researchers in designing their experimental paradigms.

TC-2153 has emerged as a promising therapeutic candidate for neurodegenerative and

neuropsychiatric disorders. It acts by inhibiting STEP, a brain-specific phosphatase that

negatively regulates synaptic plasticity.[1][2] Inhibition of STEP by TC-2153 leads to increased

phosphorylation of key signaling proteins, thereby enhancing synaptic function and potentially

reversing cognitive deficits observed in models of Alzheimer's disease.[3][4]

Mechanism of Action
TC-2153 is a potent and selective inhibitor of STEP, with an IC50 of 24.6 nM.[4] It forms a

reversible covalent bond with the catalytic cysteine residue within the active site of STEP.[1][3]
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This inhibition prevents STEP from dephosphorylating its downstream targets. Key substrates

of STEP include:

ERK1/2 (Extracellular signal-regulated kinase 1/2): Crucial for synaptic plasticity and

memory formation.

Pyk2 (Proline-rich tyrosine kinase 2): Involved in the regulation of ion channel function and

synaptic transmission.

GluN2B subunit of the NMDA receptor: A critical component for synaptic plasticity.

By inhibiting STEP, TC-2153 increases the tyrosine phosphorylation of these substrates,

leading to the enhancement of synaptic strength and cognitive function.[1][3]

Quantitative Data Summary
The following table summarizes the recommended in vivo dosages of TC-2153 in mouse

models based on published studies.
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Parameter Details Reference

Drug Name

TC-2153 (8-

(trifluoromethyl)-1,2,3,4,5-

benzopentathiepin-6-amine

hydrochloride)

[3]

Mouse Model 3xTg-AD mice, C57BL/6J mice [3][5]

Route of Administration Intraperitoneal (i.p.), Oral (p.o.) [3][6]

Dosage Range (i.p.)
1 mg/kg, 3 mg/kg, 6 mg/kg, 10

mg/kg, 20 mg/kg
[1][6]

Effective Acute Dose (i.p.) 10 mg/kg [3][5]

Effective Chronic Dose (i.p.)
20 mg/kg (once daily for 7

days)
[6]

Dosage Range (p.o.)
10 mg/kg, 20 mg/kg (single

dose)
[6]

Vehicle 2.8% DMSO in saline [5][7]

Treatment Schedule

Acute (single dose, 3 hours

prior to testing) or Chronic

(daily for 7 days)

[3][6]

Experimental Protocols
Preparation of TC-2153 for In Vivo Administration
Materials:

TC-2153 powder

Dimethyl sulfoxide (DMSO)

Sterile saline (0.9% NaCl)

Procedure:
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Weigh the required amount of TC-2153 powder.

Dissolve the TC-2153 powder in a small volume of DMSO to create a stock solution.

Further dilute the stock solution with sterile saline to achieve the final desired concentration.

For a 10 mg/kg dose in a 25g mouse, a common injection volume is 100 µL. Ensure the final

concentration of DMSO is low (e.g., 2.8%) to minimize toxicity.[5][7]

Vortex the solution thoroughly to ensure it is well-mixed.

Prepare the vehicle control solution using the same concentration of DMSO in saline.

In Vivo Administration Protocol (Intraperitoneal
Injection)
Animal Model:

Adult male and female C57BL/6J mice or 3xTg-AD mice (6-12 months old) are commonly

used.[3][5]

Procedure:

Gently restrain the mouse.

Locate the intraperitoneal injection site in the lower abdominal quadrant.

Using a sterile insulin syringe, inject the prepared TC-2153 solution or vehicle control.

For acute studies, administer the injection 3 hours prior to behavioral testing or tissue

collection.[3][5]

For chronic studies, administer the injection once daily for the specified duration (e.g., 7

days).[6]

Monitor the animals for any adverse reactions following the injection.

Evaluation of Cognitive Effects (Y-Maze Test)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15616033/docs?utm_src=pdf-body#application-notes-and-protocols-for-tc-2153-in-mouse-models
https://www.benchchem.com/product/b15616033/docs?utm_src=pdf-body#application-notes-and-protocols-for-tc-2153-in-mouse-models
https://pubmed.ncbi.nlm.nih.gov/35188269/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9586517/
https://journals.plos.org/plosbiology/article?id=10.1371/journal.pbio.1001923
https://pubmed.ncbi.nlm.nih.gov/35188269/
https://www.benchchem.com/product/b15616033/docs?utm_src=pdf-body#application-notes-and-protocols-for-tc-2153-in-mouse-models
https://journals.plos.org/plosbiology/article?id=10.1371/journal.pbio.1001923
https://pubmed.ncbi.nlm.nih.gov/35188269/
https://www.medchemexpress.com/tc-2153.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616033?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purpose:

To assess spatial working memory.

Procedure:

Three hours after a single intraperitoneal injection of TC-2153 (10 mg/kg) or vehicle, place

the mouse at the end of one arm of the Y-maze.[3]

Allow the mouse to freely explore the maze for a set period (e.g., 8 minutes).

Record the sequence of arm entries.

An alternation is defined as entries into all three arms on consecutive occasions.

Calculate the percentage of spontaneous alternations as: (Number of alternations / (Total

number of arm entries - 2)) x 100.

An increase in the percentage of spontaneous alternations in TC-2153 treated mice

compared to vehicle-treated controls suggests an improvement in spatial working memory.[3]

Visualizations
Signaling Pathway of TC-2153 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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